2-chloro-6-fluoro-N-(2-(quinolin-8-yloxy)ethyl)benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-(2-quinolin-8-yloxyethyl)benzamide
• InChI: InChI=1S/C18H14ClFN2O2/c19-13-6-2-7-14(20)16(13)18(23)22-10-11-24-15-8-1-4-12-5-3-9-21-17(12)15/h1-9H,10-11H2,(H,22,23)
• InChI Key: VRMDNGCAUQQUPZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)OCCNC(=O)C3=C(C=CC=C3Cl)F)N=CC=C2
• Molecular Formula: C18H14ClFN2O2
• Molecular Weight: 344.8 g/mol

Description

2-chloro-6-fluoro-N-(2-(quinolin-8-yloxy)ethyl)benzamide is a synthetic compound with potential applications in scientific research. This compound has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action for 2-chloro-6-fluoro-N-(2-(quinolin-8-yloxy)ethyl)benzamide is not fully understood. However, it has been shown to interact with a variety of proteins, including kinases, transcription factors, and other signaling molecules. This compound has been shown to modulate the activity of these proteins, leading to changes in cellular processes such as proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-chloro-6-fluoro-N-(2-(quinolin-8-yloxy)ethyl)benzamide are diverse and depend on the specific cellular context. This compound has been shown to inhibit the activity of several kinases, including AKT, JAK2, and SRC. It has also been shown to inhibit the activity of transcription factors such as STAT3 and NF-κB. In addition, this compound has been shown to induce apoptosis in cancer cells and to inhibit inflammation in animal models.

Advantages and Limitations for Lab Experiments

2-chloro-6-fluoro-N-(2-(quinolin-8-yloxy)ethyl)benzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities with high purity. It has also been shown to be stable in a variety of conditions, including in vitro and in vivo assays. However, this compound has some limitations for lab experiments. It has been shown to have low solubility in aqueous solutions, which can limit its use in some assays. In addition, this compound has not been extensively tested in animal models, which may limit its potential as a therapeutic agent.

Future Directions

There are several future directions for research on 2-chloro-6-fluoro-N-(2-(quinolin-8-yloxy)ethyl)benzamide. One direction is to further explore the mechanism of action of this compound and its interactions with specific proteins. Another direction is to test the efficacy of this compound in animal models of cancer and inflammation. In addition, future research could focus on improving the solubility of this compound in aqueous solutions and developing new assays for studying its activity. Finally, this compound could be further optimized for use as a therapeutic agent, potentially through the development of analogs with improved potency and selectivity.

Synthesis Methods

The synthesis method for 2-chloro-6-fluoro-N-(2-(quinolin-8-yloxy)ethyl)benzamide involves a multi-step process. The first step involves the synthesis of 2-chloro-6-fluoro-benzoyl chloride from 2-chloro-6-fluoro-benzoic acid. The second step involves the reaction of 2-chloro-6-fluoro-benzoyl chloride with 2-(quinolin-8-yloxy)ethanol to produce 2-chloro-6-fluoro-N-(2-(quinolin-8-yloxy)ethyl)benzamide. The synthesis method for this compound has been optimized to improve yield and purity.

Scientific Research Applications

2-chloro-6-fluoro-N-(2-(quinolin-8-yloxy)ethyl)benzamide has potential applications in scientific research. This compound has been studied for its potential as a therapeutic agent for cancer, inflammation, and other diseases. It has also been studied for its potential as a tool for studying protein-protein interactions and protein-DNA interactions. This compound has been used in a variety of assays, including fluorescence polarization assays, surface plasmon resonance assays, and cell-based assays.